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Compound of Interest

Compound Name: CAF-382

Cat. No.: B15585533

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAF-382, also known as SGC-CAF382-1, is a potent and selective inhibitor of Cyclin-
Dependent Kinase-Like 5 (CDKL5). Its utility in cellular and biochemical assays necessitates
the accurate preparation of stock solutions to ensure experimental reproducibility and reliability.
This document provides a detailed protocol for the preparation, storage, and handling of CAF-
382 stock solutions.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for CAF-382 are summarized in
the table below.
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Parameter Value

Molecular Weight 366.50 g/mol

Appearance White to light yellow solid

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock Solution Concentration 10 mM

Storage of Solid Compound Refer to supplier datasheet (typically -20°C)

-80°C for up to 6 months-20°C forup to 1

Storage of Stock Solution in DMSO
month[1]

Recommended Working Concentration <100 nM for cell-based assays

Experimental Protocol: Preparation of a 10 mM CAF-
382 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of CAF-382 in DMSO.
Materials:

o CAF-382 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

» Sterile, polypropylene microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» \Vortex mixer

o Calibrated micropipettes and sterile, nuclease-free pipette tips

Procedure:

o Pre-Weighing Preparations:
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o Before opening, bring the vial of CAF-382 powder to room temperature to prevent
condensation.

o Briefly centrifuge the vial to ensure all the powder is collected at the bottom.

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of CAF-382 powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh 3.665 mg of CAF-382.

» Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x
1000 mg/g

» Mass (mg) = 0.010 mol/L x 0.001 L x 366.50 g/mol x 1000 mg/g = 3.665 mg
o Dissolution:

o Add the appropriate volume of DMSO to the tube containing the weighed CAF-382. To
prepare a 10 mM stock solution with 3.665 mg of CAF-382, add 1 mL of DMSO.

o Cap the tube securely.
e Mixing:

o Vortex the solution for 1-2 minutes until the CAF-382 is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid
excessive heat. Visually inspect the solution to ensure there are no visible particulates.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene microcentrifuge tubes or amber glass vials.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.
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o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
o For short-term storage (up to 1 month), store at -20°C.[1]

o Crucially, protect the stock solution from light.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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